N'-[2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)ethyl]-N,N-dimethylimidoformamide

• Molecular Formula: C12H18N6O2
• Molecular Weight: 278.31 g/mol
• IUPAC Name: N'-[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C12H18N6O2/c1-15(2)7-13-5-6-18-8-14-10-9(18)11(19)17(4)12(20)16(10)3/h7-8H,5-6H2,1-4H3
• InChI Key: KEJISEWIWSSGMU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN=CN(C)C

Description

(E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE is a complex organic compound with a purine base structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE typically involves multi-step organic reactions. The starting materials often include purine derivatives and specific alkylating agents. The reaction conditions usually require controlled temperatures and the presence of catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors. These methods ensure high yield and purity of the final product. The process may include purification steps such as crystallization or chromatography to isolate the compound from by-products.

Chemical Reactions Analysis

Types of Reactions

(E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halogens). The reaction conditions often require specific temperatures, pressures, and solvents to achieve optimal results.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

(E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying purine derivatives.

Biology: Investigated for its potential role in cellular processes and as a probe for studying enzyme interactions.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of (E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing cellular processes. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(1,3-DIMETHYL-2,6-DIOXO-PURIN-7-YL)ACETIC ACID: Shares a similar purine base structure but differs in its functional groups and overall reactivity.

ETHYL 2-((1,3-DIMETHYL-7-(4-METHYLBENZYL)-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL)THIO)ACETATE: Another purine derivative with distinct substituents that influence its chemical behavior.

Uniqueness

(E)-N’-[2-(1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-7-YL)ETHYL]-N,N-DIMETHYLMETHANIMIDAMIDE is unique due to its specific combination of functional groups and its potential applications across various scientific disciplines. Its distinct structure allows for diverse chemical reactions and interactions, making it a valuable compound for research and industrial purposes.